(E)-4-(Dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide
• InChI: InChI=1S/C15H23N3O/c1-13-7-4-10-16-14(13)8-5-11-17-15(19)9-6-12-18(2)3/h4,6-7,9-10H,5,8,11-12H2,1-3H3,(H,17,19)/b9-6+
• InChI Key: NMMWOERTOWOQDP-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CCCNC(=O)C=CCN(C)C
• Isomeric SMILES: CC1=C(N=CC=C1)CCCNC(=O)/C=C/CN(C)C
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

(E)-4-(Dimethylamino)-N-[3-(3-methylpyridin-2-yl)propyl]but-2-enamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DMABN and is a derivative of but-2-enamide.

Mechanism of Action

The mechanism of action of DMABN is not fully understood, but it is believed to act as an inhibitor of various enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. DMABN has also been shown to bind to the nicotinic acetylcholine receptor, which is involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
DMABN has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been shown to have anti-inflammatory effects and can reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One advantage of using DMABN in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using DMABN is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of DMABN. One potential direction is the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is the use of DMABN as a plant growth regulator to improve crop yields. Additionally, DMABN could be used in the synthesis of new polymers with unique properties.

Synthesis Methods

The synthesis of DMABN involves the reaction of 3-(3-methylpyridin-2-yl)propylamine with acryloyl chloride and dimethylamine. The reaction is carried out in a solvent such as dichloromethane, and the product is purified using column chromatography.

Scientific Research Applications

DMABN has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DMABN has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, DMABN has been used as a plant growth regulator, and in material science, it has been used in the synthesis of various polymers.